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Compound of Interest

Compound Name: 7-Ethyl-2-methyl-4-undecanol

Cat. No.: B090644

An Examination of a Structurally Complex Alcohol with No Identified Role as a Semiochemical
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known properties of 7-Ethyl-2-methyl-4-
undecanol. Despite a comprehensive review of available scientific literature, this compound
has not been identified as a semiochemical, a chemical substance used for communication.
This document outlines its chemical and physical characteristics.

Chemical and Physical Properties

7-Ethyl-2-methyl-4-undecanol is a branched-chain aliphatic alcohol. Its fundamental
properties are detailed below.
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Property Value Source(s)
Chemical Formula C14H300 [1112]
Molecular Weight 214.39 g/mol [1]

CAS Number 103-20-8 [1]
Appearance Colorless liquid [1]

Boiling Point 264.2 °C at 760 mmHg [1]

Flash Point 114.9 °C [1]

Density 0.83 g/cm?3 [1]
Refractive Index 1.441 [1]

Synonyms:

e 2-Methyl-7-ethyl-4-undecanol
e 4-Undecanol, 7-ethyl-2-methyl-

 NSC 60591

Role as a Semiochemical: Anh Absence of Evidence

A thorough investigation into the potential semiochemical activity of 7-Ethyl-2-methyl-4-
undecanol was conducted. This included searches for its involvement as a pheromone,
allomone, kairomone, or any other type of chemical signal in insects or other organisms. The
investigation did not yield any scientific literature or data to support such a role.

The compound is commercially available and is noted for its use in the fragrance industry and
as an intermediate in the synthesis of lubricants, defoamers, and surfactants.[1] However, its
biological function, particularly in the context of chemical ecology, remains undocumented in
the reviewed sources.

Conclusion
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Based on the available information, 7-Ethyl-2-methyl-4-undecanol is a well-characterized
chemical compound with established physical and chemical properties. However, there is
currently no scientific evidence to suggest that it functions as a semiochemical. Therefore, a
detailed guide on its semiochemical properties, including quantitative data, experimental
protocols, and signaling pathways, cannot be provided.

For researchers and professionals in drug development and related fields, it is important to
note that while the structural complexity of 7-Ethyl-2-methyl-4-undecanol might suggest
potential biological activity, its role as a signaling molecule is not supported by current scientific
literature. Any investigation into its potential biological effects would represent a novel area of
research.

Disclaimer: This document is a summary of publicly available information. The absence of
evidence for a semiochemical role should not be interpreted as definitive proof of its non-
existence, but rather as a reflection of the current state of published research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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